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Introduction

The Prelog-Djerassi lactone, formally known as (2R,3R,4R,6S)-tetrahydro-2,4-dimethyl-6-
((S)-1-methyl-2-oxopropyl)-2H-pyran-2-one, is a chiral organic molecule of significant historical
and synthetic importance. First isolated in the 1950s by Prelog and Djerassi as a degradation
product of the macrolide antibiotics methymycin and narbomycin, its structure elucidation and
subsequent total synthesis have served as a benchmark for the development of new synthetic
methodologies, particularly in the area of stereocontrolled synthesis.[1] The molecule
possesses four stereocenters, making its stereoselective synthesis a considerable challenge
that has attracted the attention of numerous research groups. This technical guide provides a
comprehensive overview of seminal and contemporary synthetic approaches to the Prelog-
Djerassi lactone, with a focus on the core strategies for stereochemical control. Detailed
experimental protocols for key transformations and a summary of quantitative data are
presented to serve as a valuable resource for researchers, scientists, and professionals in drug

development.

Key Synthetic Strategies
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The synthesis of the Prelog-Djerassi lactone has been approached from various starting
materials and with diverse strategies to control its complex stereochemistry. This guide will
focus on three prominent and illustrative approaches: the Evans-Bartroli synthesis utilizing an
asymmetric aldol reaction, the Burke synthesis featuring an asymmetric
hydroformylation/crotylation tandem sequence, and the Santelli synthesis commencing from
the chiral pool material (-)-trans-pulegenic acid.

The Evans-Bartroli Synthesis: A Landmark in
Asymmetric Aldol Reactions

The synthesis of the (+)-Prelog-Djerassi lactone by Evans and Bartroli in 1982 was a
landmark achievement that showcased the power of their newly developed asymmetric aldol
reaction using chiral oxazolidinone auxiliaries. This approach provides excellent control over
the stereochemistry of the C2 and C3 centers.[2]

The overall synthetic strategy involves the stereoselective construction of a key acyclic
precursor through an Evans aldol reaction, followed by a series of transformations to establish
the remaining stereocenters and effect cyclization to the lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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